4-(4-biphenylyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2,5(1H,3H)-quinolinedione

• IUPAC Name: 7,7-dimethyl-4-(4-phenylphenyl)-3,4,6,8-tetrahydro-1H-quinoline-2,5-dione
• InChI: InChI=1S/C23H23NO2/c1-23(2)13-19-22(20(25)14-23)18(12-21(26)24-19)17-10-8-16(9-11-17)15-6-4-3-5-7-15/h3-11,18H,12-14H2,1-2H3,(H,24,26)
• InChI Key: ZBEZPWRZJAIHQB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(CC(=O)N2)C3=CC=C(C=C3)C4=CC=CC=C4)C(=O)C1)C
• Molecular Formula: C23H23NO2
• Molecular Weight: 345.4 g/mol

Description

4-(4-biphenylyl)-7,7-dimethyl-4,6,7,8-tetrahydro-2,5(1H,3H)-quinolinedione, commonly known as BNTX, is a chemical compound that has been extensively studied for its potential applications in scientific research. BNTX is a selective antagonist of the κ-opioid receptor, which is a G protein-coupled receptor that is widely distributed throughout the central nervous system. The compound has been shown to have a high affinity for the κ-opioid receptor and has been used to study the role of this receptor in various physiological and pathological processes.

Mechanism of Action

BNTX acts as a selective antagonist of the κ-opioid receptor, which is a G protein-coupled receptor that is widely distributed throughout the central nervous system. The κ-opioid receptor is involved in the regulation of pain, stress, anxiety, depression, and addiction. BNTX binds to the κ-opioid receptor and prevents the activation of the receptor by endogenous opioid peptides, such as dynorphin. This results in the inhibition of downstream signaling pathways and the modulation of various physiological and pathological processes.
Biochemical and Physiological Effects:
BNTX has been shown to have a variety of biochemical and physiological effects, including the modulation of pain, stress, anxiety, depression, and addiction. The compound has been shown to produce antinociceptive effects in various animal models of pain, which suggests that it may have potential as an analgesic. BNTX has also been shown to reduce stress-induced behaviors in animal models of anxiety and depression, which suggests that it may have potential as an anxiolytic and antidepressant. Additionally, BNTX has been shown to reduce drug-seeking behavior in animal models of addiction, which suggests that it may have potential as an anti-addictive agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BNTX in scientific research is its high selectivity for the κ-opioid receptor. This allows researchers to study the effects of κ-opioid receptor activation and inhibition without the confounding effects of other opioid receptors. Additionally, BNTX has been shown to have a high affinity for the κ-opioid receptor, which allows for the use of lower concentrations of the compound in experiments. However, one of the limitations of using BNTX in scientific research is its relatively short half-life, which requires frequent dosing in animal models.

Future Directions

There are several future directions for the use of BNTX in scientific research. One area of interest is the role of the κ-opioid receptor in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. BNTX has been shown to have potential as a therapeutic agent in these diseases, and further research is needed to explore its potential clinical applications. Additionally, the development of new compounds that target the κ-opioid receptor may lead to improved therapeutic agents with fewer side effects. Finally, the use of BNTX in combination with other compounds may lead to synergistic effects that enhance its therapeutic potential.

Scientific Research Applications

BNTX has been extensively used in scientific research to study the role of the κ-opioid receptor in various physiological and pathological processes. The compound has been shown to have a high affinity for the κ-opioid receptor and has been used to study the effects of receptor activation and inhibition on pain, stress, anxiety, depression, and addiction. BNTX has also been used to study the role of the κ-opioid receptor in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.